Cas no 888720-29-4 (4-Chloropyrrolo[2,1-f][1,2,4]triazine)

• Product Name: 4-Chloropyrrolo[2,1-f][1,2,4]triazine
• CAS No: 888720-29-4
• MF: C₆H₄ClN₃
• MW: 153.569059371948
• MDL: MFCD11519387
• CID: 714213
• PubChem ID: 21081683
• Update Time: 2025-06-13

4-Chloropyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• 4-Chloropyrrolo[2,1-f][1,2,4]triazine
• 4-chloropyrrolo[1,2-f][1,2,4]triazine
• Pyrrolo[2,1-f][1,2,4]triazine,4-chloro-
• Pyrrolo[2,1-f][1,2,4]triazine, 4-chloro-
• PubChem14715
• ONTLBVKRDUFQFP-UHFFFAOYSA-N
• FCH894423
• PB19155
• LS40859
• AX8158796
• AB0027359
• W9184
• ST24029058
• AM20120280
• H112885
• 4-Chloropyrrolo[2,1-f][1,2,4]triazine (ACI)
• AKOS006322834
• 888720-29-4
• Z1198329757
• 4-Chloropyrrolo[1,2-f][1,2,4]-triazine
• MFCD11519387
• DTXSID70610615
• FS-3442
• DS-1332
• CS-0006624
• EN300-180268
• SY006853
• SCHEMBL4818798
• J-515200

• MDL： MFCD11519387
• Inchi： 1S/C6H4ClN3/c7-6-5-2-1-3-10(5)9-4-8-6/h1-4H
• InChI Key： ONTLBVKRDUFQFP-UHFFFAOYSA-N
• SMILES： ClC1C2N(C=CC=2)N=CN=1

Computed Properties

• Exact Mass: 153.00900
• Monoisotopic Mass: 153.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• XLogP3: 1.4

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.51
• Refractive Index: 1.791
• PSA: 30.19000
• LogP: 1.38270

4-Chloropyrrolo[2,1-f][1,2,4]triazine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on 4-Chloropyrrolo[2,1-f][1,2,4]triazine

Research Briefing on 4-Chloropyrrolo[2,1-f][1,2,4]triazine (CAS: 888720-29-4) and Its Recent Advances in Chemical Biology and Pharmaceutical Research

The compound 4-Chloropyrrolo[2,1-f][1,2,4]triazine (CAS: 888720-29-4) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold, characterized by a fused pyrrolo-triazine core with a chlorine substituent at the 4-position, serves as a versatile building block for the development of novel bioactive molecules. Recent studies have explored its utility in kinase inhibition, antiviral drug design, and targeted protein degradation, positioning it as a promising candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a key intermediate in the synthesis of Bruton's tyrosine kinase (BTK) inhibitors. Researchers optimized the 4-Chloropyrrolo[2,1-f][1,2,4]triazine scaffold to develop potent and selective BTK inhibitors with improved pharmacokinetic properties. The chlorine atom at the 4-position was found to be crucial for maintaining binding affinity while allowing for further derivatization at other positions of the heterocyclic core.

In antiviral research, a team at Scripps Research Institute reported in Nature Communications (2024) that derivatives of 888720-29-4 showed remarkable activity against RNA viruses, particularly in inhibiting viral polymerase function. The structural rigidity of the pyrrolotriazine system, combined with the electron-withdrawing effect of the chlorine substituent, contributed to enhanced binding with viral targets while maintaining favorable drug-like properties. This discovery opens new avenues for developing broad-spectrum antiviral agents.

Recent advances in PROTAC (Proteolysis Targeting Chimera) technology have also utilized 4-Chloropyrrolo[2,1-f][1,2,4]triazine as a warhead for targeted protein degradation. A 2024 study in Cell Chemical Biology described how this scaffold was incorporated into heterobifunctional molecules that effectively recruited E3 ubiquitin ligases to degrade oncogenic proteins. The compound's optimal size and polarity made it particularly suitable for this emerging therapeutic modality.

From a synthetic chemistry perspective, novel methodologies for functionalizing the 4-Chloropyrrolo[2,1-f][1,2,4]triazine core have been developed. A 2023 Organic Letters publication presented a palladium-catalyzed cross-coupling strategy that enables efficient diversification at various positions of the heterocycle while preserving the crucial chlorine substituent. These synthetic advances significantly expand the structure-activity relationship (SAR) exploration possibilities for this scaffold.

Ongoing research continues to uncover new applications for 888720-29-4 in drug discovery. Current clinical trials include several candidates derived from this scaffold for oncology and inflammatory diseases, highlighting its translational potential. As understanding of its molecular interactions deepens, 4-Chloropyrrolo[2,1-f][1,2,4]triazine is poised to play an increasingly important role in the development of next-generation therapeutics.